4'-O-methylated flavonoids

4'-O-Methylated Flavonoids are a class of naturally occurring secondary metabolites found in various plants and possess diverse biological activities. These compounds feature a 4' position methylation modification on the flavonoid backbone, which can significantly influence their pharmacological properties and molecular interactions. Structurally, 4'-O-methylated flavonoids exhibit characteristic polyphenolic rings such as B-ring substituents, typically located at the C3' and/or C5' positions. This specific methylation pattern imparts unique functional groups that enhance antioxidant, anti-inflammatory, and anticancer activities. The methyl group addition modulates the compound's polarity and can alter its absorption, distribution, metabolism, and excretion (ADME) properties. In the pharmaceutical industry, these compounds are of considerable interest due to their potential as therapeutic agents. They have been investigated for their role in disease prevention and treatment, including cardiovascular diseases, neurodegenerative disorders, and certain types of cancer. Furthermore, 4'-O-methylated flavonoids demonstrate promise as natural food additives and preservatives, offering health benefits while extending the shelf life of agricultural products. Research into these compounds continues to elucidate their mechanisms of action and explore new applications in medicine and nutrition.
4'-O-methylated flavonoids
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